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Get Quote

Efficacy and Cost-Effectiveness of Sotagliflozin

Metric / Outcome Trial / Population
Result (Sotagliflozin vs.
Control)

Source / Trial

CV Death & HF
Hospitalizations

T2DM, Worsening
HF

33% reduction (Total number of
events)

SOLOIST-WHF
[1]

Hospitalization for HF T2DM, High CV
Risk

RR: 0.67 (95% CI 0.60-0.75) Meta-analysis [2]

All-cause Mortality T2DM, High CV
Risk

18% reduction (Annualized rate) Cost-
effectiveness

Model [3]

Hospital Readmission
(Annualized)

T2DM, Post-

Hospitalization

0.228 vs. 0.348 (SoC) Cost-

effectiveness
Model [3]

ED Visits (Annualized) T2DM, Post-
Hospitalization

0.091 vs. 0.153 (SoC) Cost-
effectiveness

Model [3]
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Metric / Outcome Trial / Population
Result (Sotagliflozin vs.
Control)

Source / Trial

Cost per QALY T2DM, Post-

Hospitalization

ICER: $45,596 Cost-

effectiveness
Model [3]

Cardiac Function
(HFpEF, non-diabetic)

HFpEF, No
Diabetes

Significant improvement in LV
mass, diastolic function, 6-min

walk test

SOTA P CARDIA
[4]

Key Trial Methodologies and Protocols

The robust data on sotagliflozin comes from several well-designed clinical trials. Here are the

methodologies of the key studies cited in the comparison:

SOLOIST-WHF (Effect of Sotagliflozin on Cardiovascular Events in Patients with Type 2

Diabetes Post Worsening Heart Failure)

Design: Phase III, double-blind, randomized, placebo-controlled trial.
Population: Adults with type 2 diabetes who were recently hospitalized for worsening heart

failure.
Intervention: Sotagliflozin versus placebo.

Primary Endpoint: Total number of deaths from cardiovascular causes, hospitalizations for
heart failure, and urgent visits for heart failure.

Key Feature: Treatment was initiated before or shortly after hospital discharge [3] [1].

SCORED (Effect of Sotagliflozin on Cardiovascular and Renal Events in Patients with Type 2

Diabetes and Moderate Renal Impairment)

Design: Double-blind, placebo-controlled, randomized clinical trial.

Population: 10,584 patients with type 2 diabetes, chronic kidney disease (eGFR 25-60
mL/min/1.73m²), and additional cardiovascular risk factors.

Intervention: Sotagliflozin (200 mg, increased to 400 mg if tolerated) versus placebo.
Primary Endpoint: A composite of cardiovascular deaths, hospitalizations for heart failure, and

urgent visits for heart failure.
Key Feature: Included a significant number of patients with advanced chronic kidney disease

[5] [1].
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SOTA P CARDIA (A Randomized Trial of Sotagliflozin in HFpEF Patients without Diabetes)

Design: Prospective, randomized, double-blind, placebo-controlled trial.
Population: 88 racially diverse HFpEF patients without diabetes (70% female).

Intervention: Sotagliflozin versus placebo for six months.
Primary Endpoints: Cardiac functional and structural measures, including left ventricular

mass, diastolic function, six-minute walk test, and KCCQ score for quality of life [4].

Mechanism of Action and Clinical Workflow

Sotagliflozin's unique action involves dual inhibition of SGLT proteins. The diagram below illustrates this

mechanism and its cardioprotective effects.

Renal System (SGLT2 Inhibition) Gastrointestinal System (SGLT1 Inhibition)

Sotagliflozin
(Oral Administration)

Inhibits SGLT2
in Proximal Tubule

Inhibits SGLT1
in Intestine

Reduces Glucose &
Sodium Reabsorption

Promotes Glycosuria &
Natriuresis

Cardioprotective Effects

Delays Glucose
Absorption

Lowers Postprandial
Glucose & Increases GLP-1

Reduced HF Hospitalizations Improved Cardiac Function
& Quality of Life Lower CV Mortality
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Click to download full resolution via product page

The clinical development and decision pathway for sotagliflozin in heart failure, based on trial evidence, can

be summarized as follows:

Patient with T2DM Patient with T2DM & CKD Patient without Diabetes

Patient with Heart Failure

Worsening HF / Post-Hospitalization
(SOLOIST-WHF Population)

CV Risk Factors
(SCORED Population)

Diagnosed with HFpEF
(SOTA P CARDIA Population)

Initiate Sotagliflozin

Primary Benefit: ↓ CV Death &
HF Hospitalizations

Primary Benefit: ↓ CV Death, HF Events,
+ ↓ Non-fatal MI & Stroke

Primary Benefit: Improved Cardiac
Structure, Function & QoL

Click to download full resolution via product page

Considerations for Researchers

Comparative Cost-Efficiency: One analysis suggests that sotagliflozin may have a lower Cost
Needed to Treat (CNT) to prevent one heart failure event compared to dapagliflozin ($27,260 vs.

$109,043), though this is highly dependent on local drug pricing and requires confirmation from health
economic studies in different regions [6].

Safety Profile: Sotagliflozin's safety profile is generally consistent with the SGLT inhibitor class,
including risks of volume depletion and genital infections. Its dual inhibition may be associated with

a higher incidence of gastrointestinal side effects (e.g., diarrhea) due to SGLT1 blockade in the gut
[1].
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Email: info@smolecule.com or Request Quote Online.
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hospitalization-reduction-heart-failure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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